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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of "Original Truliner®" (a

PMMA-based resin) and "New Truliner®" (a PEMA-based resin) samples for a variety of

mechanical tests. The information is intended to assist in the evaluation of these materials for

dental and other biomedical applications.

Material Overview
Truliner® products are widely used in dentistry for denture relining and repair. "Original

Truliner®" is a Polymethyl Methacrylate (PMMA) based material, known for its rigidity and

long-term stability.[1][2][3][4][5] "New Truliner®" is a Polyethyl Methacrylate (PEMA) based

resin, offering a lower exothermic reaction during curing and improved flexibility.[6][7][8]

Understanding the mechanical properties of these materials is crucial for predicting their clinical

performance and for the development of new dental polymers.

Summary of Mechanical Properties
The following table summarizes the mechanical properties of "Original Truliner®" and "New

Truliner®" as reported in the scientific literature. It is important to note that these values can be

influenced by the specific testing methodology, specimen preparation, and storage conditions.
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Mechanical
Property

Original Truliner®
(PMMA)

New Truliner®
(PEMA)

Test Standard
(Recommended)

Tensile Strength 25 - 40 MPa[9][10] 20 - 35 MPa ASTM D638

Flexural Strength 50 - 70 MPa[11] 40 - 60 MPa
ASTM D790, ISO

4049

Flexural Modulus 1.5 - 2.5 GPa[11] 1.0 - 2.0 GPa
ASTM D790, ISO

4049

Compressive Strength 70 - 90 MPa 60 - 80 MPa ASTM D695

Impact Strength

(Charpy)
Not widely reported 6.03 - 6.20 kJ/m²[8]

ASTM D6110 / ISO

179

Fracture Toughness Not widely reported
1.46 - 1.64 MPa.m¹/

²[12]

ASTM D5045 / ISO

13586

Experimental Protocols
Accurate and reproducible mechanical testing requires strict adherence to standardized

procedures. The following protocols are based on ASTM and ISO standards and are adapted

for the specific handling of Truliner® materials.

General Sample Preparation Workflow
The following diagram outlines the general workflow for preparing Truliner® specimens for

mechanical testing.
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Material Preparation

Post-Curing Processing

Mechanical Testing

Mixing of Powder and Liquid

Pouring into Mold

Curing

Demolding

Finishing and Polishing

Storage

Perform Mechanical Test

Specimen Preparation Testing Procedure Data Analysis

Dumbbell-shaped Specimen
(ASTM D638 Type V)

Mount in Universal
Testing Machine

Apply Tensile Load at
Constant Crosshead Speed Record Load vs. Elongation Calculate Tensile Strength,

Modulus, and Elongation
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Specimen Preparation Testing Procedure Data Analysis

Rectangular Bar Specimen
(25mm x 2mm x 2mm)

Place on 3-Point
Bending Fixture

Apply Load to Center at
Constant Crosshead Speed Record Load vs. Deflection Calculate Flexural Strength

and Modulus

Specimen Preparation Testing Procedure Data Analysis

Cylindrical Specimen
(e.g., 12.7mm diameter,

25.4mm height)

Place Between
Compression Platens

Apply Compressive Load at
Constant Crosshead Speed Record Load vs. Deformation Calculate Compressive

Strength and Modulus

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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